Oral Efficacy vs Ribavirin in Vaccinia Infection
HOE961 demonstrates oral bioavailability in mice, enabling protective efficacy following oral administration, a route not feasible for the parent compound S2242 or the reference agent cidofovir. In a lethal cowpox virus respiratory infection model, oral HOE961 at 100 mg/kg/day for 10 days conferred survival comparable to intraperitoneal S2242 (100 mg/kg/day), while parenteral cidofovir achieved 100% survival at a lower dose of 30 mg/kg/day [1]. This highlights the prodrug's unique oral administration advantage, despite its lower potency relative to parenteral cidofovir.
| Evidence Dimension | In vivo survival and route of administration in a lethal cowpox virus mouse model |
|---|---|
| Target Compound Data | HOE961: Oral administration at 100 mg/kg/day for 10 days resulted in survival comparable to parenteral S2242; however, it was less effective than cidofovir at reducing viral titers. |
| Comparator Or Baseline | S2242: Intraperitoneal (i.p.) administration at 100 mg/kg/day for 5 days resulted in ≥70% survival. Cidofovir: i.p. at 30 mg/kg/day resulted in 100% survival. |
| Quantified Difference | HOE961 provides an oral route of administration, whereas S2242 and cidofovir require parenteral delivery in this model. Cidofovir is approximately 3.3-fold more potent on a mg/kg basis for survival. |
| Conditions | Lethal intranasal cowpox virus infection in BALB/c mice; treatment initiated 24 hours post-infection. |
Why This Matters
For studies requiring oral dosing, such as long-term or repeated-administration protocols, HOE961 is the appropriate selection over its non-orally bioavailable comparators.
- [1] Smee DF, Bailey KW, Sidwell RW. Treatment of lethal cowpox virus respiratory infections in mice with 2-amino-7-[(1,3-dihydroxy-2-propoxy)methyl]purine and its orally active diacetate ester prodrug. Antiviral Res. 2002 May;54(2):113-20. doi: 10.1016/s0166-3542(01)00217-0. View Source
